N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine

• Molecular Formula: C17H20Cl2N2O2
• Molecular Weight: 355.3 g/mol
• IUPAC Name: N-[[5-(2,5-dichlorophenyl)furan-2-yl]methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C17H20Cl2N2O2/c18-13-1-3-16(19)15(11-13)17-4-2-14(23-17)12-20-5-6-21-7-9-22-10-8-21/h1-4,11,20H,5-10,12H2
• InChI Key: UAVDJJKEKOCTGN-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNCC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl

Description

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine, also known as DMF-DMA, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine is not fully understood, but it is believed to act through the inhibition of various signaling pathways involved in tumor growth and inflammation. It may also modulate the immune system and have antioxidant effects.
Biochemical and Physiological Effects:
N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of pro-inflammatory cytokine production, and the modulation of immune cell function. It may also have a protective effect on neurons and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine is its potential as a therapeutic agent for various diseases. However, its limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine, including further investigation of its mechanism of action, optimization of its synthesis method, and evaluation of its potential as a therapeutic agent in clinical trials. Additionally, it may be useful to explore its potential as a neuroprotective agent in the treatment of neurodegenerative diseases.

Synthesis Methods

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine can be synthesized through a multi-step process that involves the reaction of 2,5-dichlorophenylboronic acid with furan-2-boronic acid, followed by the reaction of the resulting intermediate with 2-(morpholin-4-yl)ethanamine. The final product is obtained through purification and isolation.

Scientific Research Applications

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine has been studied for its potential therapeutic applications in treating various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-tumor activity in vitro and in vivo, as well as anti-inflammatory effects. Additionally, it has been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases.